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Introduction
The potassium channel KCNK13, also known as THIK-1 (tandem pore domain halothane-

inhibited K+ channel 1), is a member of the two-pore domain potassium (K2P) channel family.

These channels are crucial for establishing and maintaining the resting membrane potential in

various cell types.[1][2] In the central nervous system, KCNK13 is predominantly expressed in

microglia, the resident immune cells of the brain, where it plays a pivotal role in

neuroinflammation.[1][3] Specifically, KCNK13 activity is linked to the activation of the NLRP3

inflammasome, a key component of the inflammatory response implicated in several

neurodegenerative diseases.[1][4] Consequently, the identification of potent and selective

KCNK13 inhibitors is a promising therapeutic strategy for a range of neurological and

inflammatory disorders.

This document provides detailed application notes and protocols for conducting high-

throughput screening (HTS) to identify novel KCNK13 inhibitors. The primary assay described

is a fluorescence-based thallium flux assay, a robust and widely used method for screening

potassium channel modulators.[5][6]

Signaling Pathway of KCNK13 in Microglia
KCNK13 is a key regulator of microglial function and neuroinflammation. Its activity is

modulated by various upstream signals, leading to downstream inflammatory responses. The
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following diagram illustrates the central role of KCNK13 in the microglial inflammasome

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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